Cas no 650609-87-3 (Methyl 5-nitro-1H-pyrazole-3-carboxylate hydrochloride)

• Product Name: Methyl 5-nitro-1H-pyrazole-3-carboxylate hydrochloride
• CAS No: 650609-87-3
• MF: C₅H₆ClN₃O₄
• MW: 207.571839809418
• CID: 408681
• PubChem ID: 135741949
• Update Time: 2025-05-20

Methyl 5-nitro-1H-pyrazole-3-carboxylate hydrochloride Chemical and Physical Properties

Names and Identifiers

• Methyl 5-nitro-1H-pyrazole-3-carboxylate hydrochloride
• methyl 3-nitro-1H-pyrazole-5-carboxylate,hydrochloride
• Methyl5-nitro-1H-pyrazole-3-carboxylatehydrochloride
• 650609-87-3
• Methyl 3-nitro-1H-pyrazole-5-carboxylate--hydrogen chloride (1/1)
• DTXSID70856834

• Inchi： 1S/C5H5N3O4.ClH/c1-12-5(9)3-2-4(7-6-3)8(10)11;/h2H,1H3,(H,6,7);1H
• InChI Key： GILNKOZJVFXYTH-UHFFFAOYSA-N
• SMILES： Cl.O(C)C(C1C=C([N+](=O)[O-])NN=1)=O

Computed Properties

• Exact Mass: 207.0046834g/mol
• Monoisotopic Mass: 207.0046834g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 201
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 101Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazole carboxylic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Pyrazole carboxylic acids and derivatives

Additional information on Methyl 5-nitro-1H-pyrazole-3-carboxylate hydrochloride

Methyl 5-nitro-1H-pyrazole-3-carboxylate Hydrochloride (CAS 650609-87-3): Properties, Applications, and Market Insights

Methyl 5-nitro-1H-pyrazole-3-carboxylate hydrochloride (CAS 650609-87-3) is a specialized chemical compound with significant relevance in pharmaceutical and agrochemical research. This nitro-substituted pyrazole derivative has gained attention due to its versatile applications in drug discovery and material science. The compound's unique structural features, including the methyl ester group and nitro functionality, make it a valuable building block for various synthetic pathways.

The chemical structure of methyl 5-nitro-1H-pyrazole-3-carboxylate HCl consists of a pyrazole ring substituted at the 3-position with a carboxylate ester and at the 5-position with a nitro group. This arrangement provides excellent reactivity for further chemical modifications, particularly in the development of heterocyclic compounds and bioactive molecules. Researchers are particularly interested in its potential as a precursor for pharmaceutical intermediates and agrochemical formulations.

Recent trends in medicinal chemistry have highlighted the importance of pyrazole-based compounds like 650609-87-3 in addressing current healthcare challenges. The COVID-19 pandemic has accelerated research into novel antiviral agents, and pyrazole derivatives are being investigated for their potential in this area. Additionally, the growing demand for crop protection chemicals has increased interest in nitro-substituted heterocycles for developing new pesticide formulations with improved efficacy and environmental profiles.

The synthesis of methyl 5-nitro-1H-pyrazole-3-carboxylate hydrochloride typically involves nitration of the corresponding pyrazole precursor followed by esterification and salt formation. Process optimization for this compound has been a focus area for manufacturers aiming to improve yield and purity while maintaining cost-effectiveness. Advanced analytical techniques including HPLC, NMR, and mass spectrometry are employed to ensure product quality and consistency.

From a market perspective, the demand for CAS 650609-87-3 has shown steady growth, particularly from pharmaceutical companies and research institutions. The compound's applications in developing kinase inhibitors and other targeted therapies have contributed to its commercial importance. Recent patent literature reveals numerous applications of this chemical scaffold in oncology, inflammation, and metabolic disorder research.

Safety considerations for handling methyl 5-nitro-1H-pyrazole-3-carboxylate HCl include standard laboratory precautions for organic compounds. While not classified as highly hazardous, proper personal protective equipment (PPE) including gloves and eye protection is recommended during handling. Storage should be in a cool, dry place away from strong oxidizers, and the material should be kept in its original container with appropriate labeling.

The future outlook for 5-nitro-1H-pyrazole-3-carboxylic acid methyl ester hydrochloride appears promising, with increasing research into its potential applications. The compound's versatility as a synthetic intermediate continues to attract interest from both academic and industrial researchers. As the pharmaceutical industry seeks novel chemical entities to address unmet medical needs, derivatives of this nitropyrazole carboxylate are likely to play an important role in drug discovery pipelines.

Environmental considerations for methyl 5-nitro-pyrazole-3-carboxylate hydrochloride include proper waste disposal methods in accordance with local regulations. While the compound doesn't present significant environmental persistence concerns, responsible handling practices are encouraged to minimize any potential impact. Researchers are also exploring greener synthetic routes to this compound as part of broader sustainability initiatives in chemical manufacturing.

Quality control standards for CAS 650609-87-3 typically specify minimum purity levels of 95-98%, with some specialized applications requiring higher grades. Analytical certificates should accompany commercial samples, detailing parameters such as assay, water content, and residual solvents. The compound's stability under various conditions has been well-characterized, with recommended storage at room temperature in airtight containers protected from light.

In conclusion, methyl 5-nitro-1H-pyrazole-3-carboxylate hydrochloride represents an important building block in modern chemical research. Its combination of structural features and reactivity makes it valuable for numerous applications, particularly in life sciences. As research continues to uncover new potential uses for this compound, its significance in both academic and industrial settings is expected to grow, making it a compound worth watching in the coming years.